![molecular formula C25H31ClN4O3S2 B2638335 N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide hydrochloride CAS No. 1190001-59-2](/img/structure/B2638335.png)
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C25H31ClN4O3S2 and its molecular weight is 535.12. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Evaluation of Heterocyclic Carboxamides
Research indicates that heterocyclic analogues, such as those structurally related to N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide hydrochloride, have been synthesized and evaluated for their potential as antipsychotic agents. These studies involve the in vitro assessment of binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, as well as in vivo evaluations for antipsychotic activity. Notably, certain derivatives demonstrated potent activities and were further considered for their therapeutic potentials while minimizing extrapyramidal side effects (Norman et al., 1996).
Factor Xa Inhibitors
Another area of research involves the compound's analogues as factor Xa inhibitors, highlighting their significance in anticoagulant therapy. These studies synthesized a series of compounds to evaluate their in vitro inhibitory activities against factor Xa and their effects on coagulation. Some derivatives showed potent inhibitory activities when administered orally, showcasing the therapeutic potential of these compounds in anticoagulation management (Haginoya et al., 2004).
Synthesis of Heterocyclic Compounds
The synthesis and characterization of novel heterocyclic compounds, including those structurally related to the compound in focus, have been conducted. These studies explore the synthesis pathways and spectral analysis of synthesized compounds, aiming to expand the chemical space and understand the properties of such molecules. Antibacterial and antifungal activities of these compounds have also been evaluated, contributing to the search for new therapeutic agents (Patel & Patel, 2015).
Structure-Activity Relationships
Investigations into the structure-activity relationships of substituted benzamides reveal insights into the design of atypical antipsychotic agents. These studies involve the synthesis of various analogues and their pharmacological evaluation, contributing to the development of compounds with potential antipsychotic activities with reduced side-effect profiles (Norman et al., 1996).
Properties
IUPAC Name |
N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-[butyl(methyl)sulfamoyl]benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4O3S2.ClH/c1-3-4-15-28(2)34(31,32)21-12-10-20(11-13-21)24(30)27-25-26-22-14-16-29(18-23(22)33-25)17-19-8-6-5-7-9-19;/h5-13H,3-4,14-18H2,1-2H3,(H,26,27,30);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNROGPRFBDDCRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CN(CC3)CC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
535.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.